Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate

• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol
• IUPAC Name: ethyl 4-[3-(3-methoxyanilino)-3-oxopropyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H25N3O4/c1-3-24-17(22)20-11-9-19(10-12-20)8-7-16(21)18-14-5-4-6-15(13-14)23-2/h4-6,13H,3,7-12H2,1-2H3,(H,18,21)
• InChI Key: IQCBBPJBEMPNSV-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC(=CC=C2)OC

Description

Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate, also known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Studies have shown that Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate can inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in cognitive function. Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has also been shown to interact with certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects
Studies have shown that Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate can have various biochemical and physiological effects in the body. In vitro studies have shown that Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has also been shown to have antioxidant properties, which can help protect cells from oxidative stress. In vivo studies have shown that Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has several advantages for lab experiments, including its ease of synthesis and its potential as a scaffold for the development of novel compounds. However, Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research of Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate. One potential direction is the development of Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate-based compounds for the treatment of various diseases, including cancer and Alzheimer's disease. Another direction is the investigation of the mechanism of action of Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate and its potential interactions with other enzymes and receptors in the body. Additionally, further studies are needed to determine the safety and toxicity of Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate at different doses.

Synthesis Methods

Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate can be synthesized through a series of chemical reactions involving piperazine, ethyl chloroformate, 3-methoxyaniline, and acetylacetone. The reaction involves the formation of an intermediate, which is then reacted with ethyl chloroformate to produce the final product.

Scientific Research Applications

Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and organic synthesis. In medicinal chemistry, Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been investigated for its potential as a drug candidate for various diseases, including cancer and Alzheimer's disease. In drug discovery, Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been used as a scaffold for the development of novel compounds with improved pharmacological properties. In organic synthesis, Ethyl 4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been used as a building block for the synthesis of various bioactive molecules.